![molecular formula C21H26N2O7 B5126717 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide CAS No. 5700-61-8](/img/structure/B5126717.png)
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide is a compound that has gained attention in scientific research due to its potential application in various fields. It is a benzamide derivative that has been synthesized using a specific method and has shown promising results in biochemical and physiological studies. In
Mechanism of Action
The mechanism of action of 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway that is involved in various cellular processes, including inflammation and cancer.
Biochemical and Physiological Effects
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to reduce fever in animal models of fever. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide in lab experiments is its potential application in various scientific research fields. It has shown promising results in studies investigating its anti-inflammatory, analgesic, and antipyretic effects. It has also shown potential as an anticancer agent and in drug delivery systems. However, one of the limitations of using this compound in lab experiments is its low yield during synthesis, which can limit the amount of product available for research.
Future Directions
There are several future directions for research on 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide. One direction is to investigate its potential use in drug delivery systems. Due to its ability to cross the blood-brain barrier, this compound may be useful in delivering drugs to the brain. Another direction is to investigate its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.
Synthesis Methods
The synthesis of 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide involves the reaction of 4-ethoxy-2-nitroaniline with 3,4,5-triethoxybenzoyl chloride in the presence of a base. The reaction takes place under reflux conditions, and the resulting product is purified using column chromatography. The yield of the final product is around 60-70%.
Scientific Research Applications
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide has shown potential application in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In addition, this compound has been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.
properties
IUPAC Name |
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O7/c1-5-27-15-9-10-16(17(13-15)23(25)26)22-21(24)14-11-18(28-6-2)20(30-8-4)19(12-14)29-7-3/h9-13H,5-8H2,1-4H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJJAITSYEQQGPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OCC)OCC)OCC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70386424 |
Source
|
Record name | 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70386424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide | |
CAS RN |
5700-61-8 |
Source
|
Record name | 3,4,5-triethoxy-N-(4-ethoxy-2-nitrophenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70386424 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.